Methyl 4-hydroxycinnamate
Overview
Description
Methyl 4-hydroxycinnamate, a model for the chromophore of the photoactive yellow protein in neutral form, has been studied for its electronic structure and spectroscopic properties. Investigations have utilized high-resolution gas-phase spectroscopic techniques and quantum-chemical calculations to explore its lower excited singlet states, revealing the molecule's ability to adopt multiple conformations with similar spectroscopic properties. The study of its complexation with water molecules has shown significant effects on its spectroscopic properties, particularly in terms of stabilization of its lowest excited singlet state and transition intensities (de Groot et al., 2008).
Synthesis Analysis
The synthesis of hydroxycinnamates like methyl 4-hydroxycinnamate can be accomplished via microbial routes, as demonstrated by the production of various hydroxycinnamates from glucose in Escherichia coli. This process involves the introduction of genes for enzymes such as tyrosine ammonia lyase and phenylalanine ammonia lyase, highlighting the potential for biotechnological production methods (An et al., 2016).
Molecular Structure Analysis
Studies on methyl 4-hydroxycinnamate have extensively used spectroscopic techniques to analyze its molecular structure, particularly focusing on its conformational heterogeneity. UV-UV depletion spectroscopy and IR-UV hole-burning spectroscopy, complemented by quantum chemical calculations, have identified distinct conformers related to its ester and phenolic OH group orientations (Tan et al., 2013).
Chemical Reactions and Properties
The chemical properties of methyl 4-hydroxycinnamate have been explored through studies of its photoexcitation and isomerization dynamics. Research using picosecond pump-probe spectroscopy has provided insights into the nonradiative decay dynamics of methyl 4-hydroxycinnamate, revealing mechanisms of trans → cis isomerization and the influence of water complexation on these processes (Shimada et al., 2012).
Physical Properties Analysis
Investigations into the physical properties of methyl 4-hydroxycinnamate, particularly its spectroscopic behavior upon complexation with water, have shown how hydrogen bonding significantly affects its vibrational modes. This has implications for understanding the physical properties of methyl 4-hydroxycinnamate in different environments (Smolarek et al., 2011).
Chemical Properties Analysis
The chemical properties of methyl 4-hydroxycinnamate have also been studied in the context of its reactivity and stability under various conditions. One-electron oxidation studies have provided insights into the structure of radicals formed from methyl 4-hydroxycinnamate, highlighting its antioxidant properties and the significance of its conjugation system (Bisby & Parker, 2001).
Safety And Hazards
Future Directions
High-resolution Resonance Enhanced MultiPhoton Ionization (REMPI) and Laser Induced Fluorescence (LIF) excitation spectra of jet-cooled methyl-4-hydroxycinnamate, methyl-4-OD-cinnamate, and of their water clusters have been recorded . These studies provide important vibrational markers for the assignment of the various conformations that are present under molecular beam conditions, and offer a direct measure of the influence of hydrogen bonding on the properties of the hydroxyl group . This could be a potential area for future research.
properties
IUPAC Name |
methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O3/c1-13-10(12)7-4-8-2-5-9(11)6-3-8/h2-7,11H,1H3/b7-4+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NITWSHWHQAQBAW-QPJJXVBHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C=CC1=CC=C(C=C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)/C=C/C1=CC=C(C=C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-hydroxycinnamate | |
CAS RN |
19367-38-5, 3943-97-3 | |
Record name | 2-Propenoic acid, 3-(4-hydroxyphenyl)-, methyl ester, (E)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019367385 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Methyl 4-hydroxycinnamate | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=154578 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Methyl p-hydroxycinnamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.393 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-Hydroxycinnamic acid methyl ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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